Cas no 2171279-98-2 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid
• CAS No: 2171279-98-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6326448
• PubChem ID: 165504347
• Update Time: 2025-05-20

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid
• (2R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-hydroxybutanoic acid
• 2171279-98-2
• EN300-1475910

• Inchi： 1S/C26H32N2O6/c1-2-3-8-17(15-24(30)28-23(13-14-29)25(31)32)27-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23,29H,2-3,8,13-16H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t17-,23+/m0/s1
• InChI Key： SLFXDYTYIMXCIR-GAJHUEQPSA-N
• SMILES： O(C(N[C@H](CC(N[C@@H](C(=O)O)CCO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid (CAS No. 2171279-98-2)

The compound (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid, identified by its CAS No. 2171279-98-2, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers are increasingly focusing on this compound due to its role in producing bioactive peptides and its potential applications in drug discovery.

One of the most searched questions in the field is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound’s ability to provide selective deprotection under mild conditions, ensuring high yields and purity. The hydroxybutanoic acid moiety further enhances its solubility and reactivity, making it a preferred choice for modern peptide chemists. With the growing demand for peptide-based therapeutics, this compound has gained significant attention in academic and industrial labs.

Recent trends in biotechnology highlight the importance of chiral purity and stereoselective synthesis, both of which are critical for the efficacy of peptide drugs. The (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid exemplifies these principles, as its stereochemistry is meticulously controlled to ensure optimal biological activity. This aligns with the increasing focus on personalized medicine and targeted drug delivery systems, where precise molecular design is paramount.

Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. The use of Fmoc-protected derivatives, including this compound, reduces the need for hazardous reagents, aligning with sustainable laboratory practices. Researchers are also exploring its compatibility with microwave-assisted synthesis, a technique that accelerates reaction times while maintaining high efficiency. These advancements address common search queries like "How to improve peptide synthesis efficiency?" and "What are the latest innovations in Fmoc chemistry?"

From a structural perspective, the heptanamido backbone of this compound provides flexibility in designing peptide chains, while the 4-hydroxybutanoic acid segment introduces hydrogen-bonding capabilities. This dual functionality is particularly valuable in creating peptide hydrogels and biomaterials, which are trending in regenerative medicine. The compound’s CAS No. 2171279-98-2 is frequently referenced in patents and publications related to these cutting-edge applications.

In summary, (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid is a versatile and high-value compound driving innovation in peptide science. Its relevance to drug development, biomaterials, and sustainable chemistry ensures its continued prominence in research. For scientists seeking reliable intermediates with proven performance, this compound remains a top choice, backed by its well-documented CAS No. 2171279-98-2 and extensive literature support.